2-(Difluoromethoxy)benzothioamide

Specification

• Molecular Formula: C8H7F2NOS
• Molecular Weight: 203.21 g/mol
• IUPAC Name: 2-(difluoromethoxy)benzenecarbothioamide
• Standard InChI: InChI=1S/C8H7F2NOS/c9-8(10)12-6-4-2-1-3-5(6)7(11)13/h1-4,8H,(H2,11,13)
• Standard InChI Key: SMLJDQRPSHITTK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=S)N)OC(F)F

Introduction

Given the lack of specific information on 2-(Difluoromethoxy)benzothioamide, this article will focus on the broader context of benzothioamides and related compounds, highlighting their synthesis, properties, and potential applications.

Synthesis of Related Benzothioamides

The synthesis of benzothioamides typically involves several steps, including the formation of the thioamide group and the introduction of specific functional groups such as difluoromethoxy. For example, the synthesis of 5-Bromo-2-(difluoromethoxy)benzothioamide involves careful control of reaction conditions like temperature, solvent choice, and reaction time to optimize yield and purity.

Synthesis Steps:

• Starting Materials: The synthesis often begins with brominated or difluoromethoxylated benzene derivatives and thiol derivatives.

• Reaction Conditions: Polar aprotic solvents can enhance nucleophilicity during substitution reactions.

• Catalysts and Reagents: Lewis acids may be used to facilitate acylation processes.

Potential Applications

Benzothioamides and related compounds are of interest in various fields, including medicinal chemistry and material science. Research into their biological activity and potential therapeutic applications is ongoing.

Potential Fields of Application:

• Medicinal Chemistry: Potential use in drug discovery and development.

• Material Science: Possible applications in the development of new materials.

Related Compounds and Their Applications

Compounds similar to 2-(Difluoromethoxy)benzothioamide, such as 2-(difluoromethoxy)benzamide, have been studied for their chemical properties and biological activities.

Related Compounds:

Compound Name	Structure Features	Potential Applications
2-(Difluoromethoxy)benzamide	Contains difluoromethoxy group, benzamide moiety	Potential in medicinal chemistry
5-Bromo-2-(difluoromethoxy)benzothioamide	Benzothioamide with bromine and difluoromethoxy groups	Drug discovery, material science